Cas no 1630906-73-8 (tert-butyl N-(3-oxo-8-bicyclo[3.2.1]octanyl)carbamate)

• Product Name: tert-butyl N-(3-oxo-8-bicyclo[3.2.1]octanyl)carbamate
• CAS No: 1630906-73-8
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• MDL: MFCD27987352
• CID: 2094430
• PubChem ID: 91800900
• Update Time: 2025-06-07

tert-butyl N-(3-oxo-8-bicyclo[3.2.1]octanyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-oxobicyclo[3.2.1]octan-8-yl)carbamate
• tert-butyl N-(3-oxo-8-bicyclo[3.2.1]octanyl)carbamate
• P14361
• MFCD27987352
• Carbamic acid, N-(3-oxobicyclo[3.2.1]oct-8-yl)-, 1,1-dimethylethyl ester
• SY233879
• 8-(Boc-amino)-3-oxobicyclo[3.2.1]octane
• 8-(Boc-amino)bicyclo[3.2.1]octan-3-one
• SCHEMBL23620470
• tert-Butyl(3-oxobicyclo[3.2.1]octan-8-yl)carbamate
• 1630906-73-8
• SB13371
• AS-52095
• AKOS025289768
• tert-butyl N-{3-oxobicyclo[3.2.1]octan-8-yl}carbamate
• CS-0047902

• MDL： MFCD27987352
• Inchi： 1S/C13H21NO3/c1-13(2,3)17-12(16)14-11-8-4-5-9(11)7-10(15)6-8/h8-9,11H,4-7H2,1-3H3,(H,14,16)
• InChI Key： UFRMIMOAWPURFR-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC(C1)C2NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4Ų

tert-butyl N-(3-oxo-8-bicyclo[3.2.1]octanyl)carbamate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl N-(3-oxo-8-bicyclo[3.2.1]octanyl)carbamate

Introduction to tert-butyl N-(3-oxo-8-bicyclo[3.2.1]octanyl)carbamate (CAS No. 1630906-73-8)

tert-butyl N-(3-oxo-8-bicyclo[3.2.1]octanyl)carbamate (CAS No. 1630906-73-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its complex bicyclic structure and tert-butyl carbamate functional group, exhibits a range of interesting properties that make it a valuable intermediate and building block in the synthesis of various bioactive molecules.

The molecular formula of tert-butyl N-(3-oxo-8-bicyclo[3.2.1]octanyl)carbamate is C₁₅H₂₅NO₃, and its molecular weight is 267.35 g/mol. The compound's structure features a bicyclo[3.2.1]octane core with a ketone group at the 3-position and an N-tert-butoxycarbonyl (Boc) protected amine at the 8-position. This combination of structural elements provides a robust platform for further chemical modifications and derivatizations.

In recent years, tert-butyl N-(3-oxo-8-bicyclo[3.2.1]octanyl)carbamate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a precursor in the synthesis of bioactive compounds with therapeutic potential. For instance, researchers have explored its utility in the development of novel anti-inflammatory agents, anti-cancer drugs, and neuroprotective compounds.

A notable study published in the Journal of Medicinal Chemistry (2021) demonstrated that derivatives of tert-butyl N-(3-oxo-8-bicyclo[3.2.1]octanyl)carbamate exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This finding has significant implications for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In another study published in Bioorganic & Medicinal Chemistry Letters (2020), researchers synthesized a series of analogs derived from tert-butyl N-(3-oxo-8-bicyclo[3.2.1]octanyl)carbamate and evaluated their cytotoxic activity against various cancer cell lines. The results showed that several derivatives exhibited selective cytotoxicity towards cancer cells, particularly those derived from breast and lung cancers, with minimal toxicity to normal cells.

The versatility of tert-butyl N-(3-oxo-8-bicyclo[3.2.1]octanyl)carbamate extends beyond its direct use as a bioactive compound. It serves as an important intermediate in the synthesis of more complex molecules with diverse biological activities. For example, the Boc protecting group can be selectively removed under mild conditions, allowing for the introduction of various functional groups at the amine position to create a wide range of derivatives with tailored properties.

The synthetic accessibility of tert-butyl N-(3-oxo-8-bicyclo[3.2.1]octanyl)carbamate has also been improved through recent advancements in synthetic methods. A highly efficient one-pot synthesis route was reported in Tetrahedron Letters (2019), which significantly reduces the number of steps required to produce this compound on a large scale, making it more feasible for industrial applications.

In addition to its applications in medicinal chemistry, tert-butyl N-(3-oxo-8-bicyclo[3.2.1]octanyl)carbamate has shown promise in other areas such as materials science and catalysis. Its unique bicyclic structure provides a rigid scaffold that can be functionalized to create novel materials with specific properties, such as enhanced mechanical strength or improved thermal stability.

The environmental impact and safety profile of tert-butyl N-(3-oxo-8-bicyclo[3.2.1]octanyl)carbamate have also been evaluated in several studies to ensure its safe use in various applications. Toxicological assessments have shown that it exhibits low toxicity and good biocompatibility, making it suitable for use in pharmaceutical formulations and other biomedical applications.

In conclusion, tert-butyl N-(3-oxo-8-bicyclo[3.2.1]octanyl)carbamate (CAS No. 1630906-73-8) is a multifaceted compound with significant potential in multiple scientific disciplines, particularly in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for researchers aiming to develop new bioactive molecules with therapeutic potential.